Cas no 6915-67-9 (3-Phenyl-1H-indole-2-carboxylic acid)

• Product Name: 3-Phenyl-1H-indole-2-carboxylic acid
• CAS No: 6915-67-9
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD00974212
• CID: 973176
• PubChem ID: 2763657
• Update Time: 2025-04-19

3-Phenyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1H-indole-2-carboxylic acid
• 3-Phenylindole-2-carboxylic acid
• 3-Phenyl-indol-2-carbonsaeure
• phenylindolecarboxylicacid
• A866898
• HMS2349B06
• AKOS000167992
• Phenylindolcarbonsaure
• DTXSID10377078
• CHEMBL1559952
• SR-01000666883-2
• SR-01000666883
• EN300-7536218
• 6915-67-9
• FT-0636289
• CS-0260503
• Oprea1_553827
• MFCD00974212
• J-513032
• SMR000126591
• 2M-923
• MLS000594412
• SCHEMBL3091466
• 3-Phenyl-1H-indole-2-carboxylic acid, AldrichCPR
• G19230
• DB-055232
• 3-PHENYL-1H-INDOLE-2-CARBOXYLICACID

• MDL： MFCD00974212
• Inchi： 1S/C15H11NO2/c17-15(18)14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-14/h1-9,16H,(H,17,18)
• InChI Key： FEYRMXBCLPKSIJ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2C=CC=CC=2)C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 237.07900
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Melting Point: 195-197°C
• PSA: 53.09000
• LogP: 3.53310

3-Phenyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives